Cas no 303070-16-8 (4-(thiophen-3-yl)butan-2-amine)

• Product Name: 4-(thiophen-3-yl)butan-2-amine
• CAS No: 303070-16-8
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 6318685
• PubChem ID: 43646427
• Update Time: 2025-08-02

4-(thiophen-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-3-yl)butan-2-amine
• alpha-Methyl-3-thiophenepropanamine
• DTXSID001305178
• AKOS009837005
• EN300-1249426
• SCHEMBL5303749
• 303070-16-8

• Inchi： 1S/C8H13NS/c1-7(9)2-3-8-4-5-10-6-8/h4-7H,2-3,9H2,1H3
• InChI Key： ZDNDAWGBOKFXMK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(C)N

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(thiophen-3-yl)butan-2-amine

Comprehensive Analysis of 4-(thiophen-3-yl)butan-2-amine (CAS No. 303070-16-8): Properties, Applications, and Industry Trends

4-(thiophen-3-yl)butan-2-amine (CAS No. 303070-16-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This thiophene derivative features a unique molecular structure combining an amine group with a thiophene ring, making it valuable for diverse applications. The compound's heterocyclic architecture contributes to its interesting electronic properties and biological activity potential.

Recent studies highlight the growing importance of thiophene-based compounds in drug discovery, particularly for their bioisosteric properties that can enhance drug efficacy. The amine functional group in 4-(thiophen-3-yl)butan-2-amine makes it particularly useful as a building block in medicinal chemistry. Researchers are exploring its potential in developing novel central nervous system (CNS) therapeutics, given the structural similarities to known bioactive molecules.

From a materials science perspective, the conjugated system of 4-(thiophen-3-yl)butan-2-amine shows promise for organic electronics applications. The compound's electron-rich thiophene moiety makes it interesting for developing conductive polymers and organic semiconductors. These materials are crucial for next-generation flexible electronics and solar cell technologies, aligning with current sustainability trends in material development.

Synthetic approaches to 4-(thiophen-3-yl)butan-2-amine typically involve multistep organic synthesis with careful control of reaction conditions. The compound's purification process often requires specialized techniques like column chromatography or recrystallization to achieve high purity levels demanded by research applications. Analytical characterization commonly employs NMR spectroscopy, mass spectrometry, and HPLC analysis to verify structural integrity.

The pharmaceutical industry shows particular interest in 4-(thiophen-3-yl)butan-2-amine as a potential pharmacophore in drug design. Its molecular scaffold offers opportunities for structural modification to optimize drug-like properties such as solubility, metabolic stability, and target binding affinity. Current research explores its incorporation into molecules targeting neurological disorders and inflammatory conditions, addressing significant unmet medical needs.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes for 4-(thiophen-3-yl)butan-2-amine. This includes exploring catalytic methods and biocatalytic approaches to reduce environmental impact. The compound's potential as an intermediate in biodegradable materials further enhances its relevance in eco-friendly chemical development.

Quality control standards for 4-(thiophen-3-yl)butan-2-amine (CAS No. 303070-16-8) continue to evolve as applications expand. Analytical methods development focuses on sensitive detection techniques to ensure batch-to-batch consistency. The compound's stability under various storage conditions remains an active area of investigation, particularly for long-term research applications.

From a commercial perspective, the market for thiophene derivatives like 4-(thiophen-3-yl)butan-2-amine shows steady growth. Suppliers are responding to increased demand from both academic and industrial research sectors. The compound's pricing reflects its specialized nature and the complexity of its synthesis, with purity grades typically ranging from research (95%+) to premium (98%+) levels.

Future research directions for 4-(thiophen-3-yl)butan-2-amine include exploring its potential in combinatorial chemistry libraries and high-throughput screening applications. The compound's versatility as a chemical intermediate positions it well for continued investigation across multiple scientific disciplines. As analytical techniques advance, new insights into its structure-activity relationships may emerge, potentially unlocking additional applications.

Safety considerations for handling 4-(thiophen-3-yl)butan-2-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment and ventilation systems are recommended during handling. Material safety data sheets provide detailed guidance on storage, handling, and disposal procedures to ensure safe laboratory practices.

The scientific literature surrounding 4-(thiophen-3-yl)butan-2-amine continues to grow, with recent publications exploring its structure-property relationships and potential applications. Patent activity indicates interest from both academic and corporate entities, particularly in pharmaceutical and advanced material applications. This intellectual property landscape suggests ongoing commercial interest in the compound's potential.

For researchers considering working with 4-(thiophen-3-yl)butan-2-amine, understanding its physicochemical properties is essential. The compound's solubility profile, stability under various conditions, and compatibility with common reagents all influence experimental design. Method development often requires optimization to account for the compound's specific characteristics in different chemical contexts.

In conclusion, 4-(thiophen-3-yl)butan-2-amine (CAS No. 303070-16-8) represents an important specialty chemical with diverse potential applications. Its unique combination of structural features makes it valuable for both pharmaceutical and materials science research. As scientific understanding of heterocyclic compounds advances, the significance of this compound will likely continue to grow across multiple research domains.